Cas no 15745-06-9 (2-Butenamide, N-butyl-3-methyl-)

• Product name: 2-Butenamide, N-butyl-3-methyl-
• CAS No: 15745-06-9
• MF: C₁₅H₂₁NO
• MW: 231.33334
• CID: 1335957
• PubChem ID: 15544418

2-Butenamide, N-butyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, N-butyl-3-methyl-
• N-butyl-3-methylbut-2-enamide
• SCHEMBL20058278
• DTXSID90573915
• 15745-06-9

• Inchi： InChI=1S/C9H17NO/c1-4-5-6-10-9(11)7-8(2)3/h7H,4-6H2,1-3H3,(H,10,11)
• InChI Key： IKKCXQNHNXZNNV-UHFFFAOYSA-N
• SMILES： CCCCNC(=O)C=C(C)C

Computed Properties

• Exact Mass: 231.16243
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1